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Abstract

This technical guide provides a comprehensive overview of the synthesis of
tetrakis(dimethoxyboryl)methane, a valuable synthetic intermediate. The document details
the seminal method developed by Castle and Matteson, presenting a thorough experimental
protocol for its preparation. Quantitative data, including physical and spectroscopic properties,
are summarized for clarity. Furthermore, this guide includes a visual representation of the
synthetic pathway, designed to facilitate a deeper understanding of the chemical
transformation. This resource is intended to equip researchers, scientists, and professionals in
drug development with the necessary knowledge to confidently approach the synthesis of this
versatile compound.

Introduction

Tetrakis(dimethoxyboryl)methane, systematically named octamethyl
methanetetrayltetraboronate, with the chemical formula C[B(OCHs)z]4, is a key intermediate in
organic synthesis. Its unique structure, featuring a central carbon atom bonded to four
dimethoxyboryl groups, allows for a variety of subsequent chemical transformations. The
compound was first synthesized and characterized by R. B. Castle and D. S. Matteson in 1969.
This guide revisits their foundational work to provide a detailed and practical protocol for its
synthesis.
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Synthetic Pathway

The synthesis of tetrakis(dimethoxyboryl)methane proceeds via the reaction of carbon
tetrabromide with lithium metal and trimethyl borate in a suitable solvent. The overall reaction
can be depicted as follows:

Caption: Synthetic route to tetrakis(dimethoxyboryl)methane.

Experimental Protocol

The following protocol is based on the original method reported by Castle and Matteson.
3.1. Materials and Equipment

o Three-necked flask equipped with a mechanical stirrer, dropping funnel, and a condenser
with a nitrogen inlet.

¢ Dry tetrahydrofuran (THF)

o Carbon tetrabromide (CBra)

e Lithium metal (wire or shot)

o Trimethyl borate (B(OCHs)3)

e Pentane

o Standard glassware for extraction and distillation
e Sublimation apparatus

3.2. Procedure

o Reaction Setup: A three-necked flask is charged with lithium metal and dry tetrahydrofuran
(THF) under a nitrogen atmosphere.

e Initiation: A solution of carbon tetrabromide in dry THF is added dropwise to the stirred
suspension of lithium in THF. The reaction is initiated, often indicated by a gentle reflux.
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o Addition of Reactants: After initiation, the remaining carbon tetrabromide solution and a
solution of trimethyl borate in dry THF are added simultaneously from separate dropping
funnels over a period of several hours. The reaction temperature is maintained throughout
the addition.

e Quenching and Work-up: After the addition is complete, the reaction mixture is stirred for an
additional period. The mixture is then cooled and quenched by the slow addition of a suitable
reagent (e.g., water or a dilute acid). The organic layer is separated, and the aqueous layer
is extracted with pentane.

« Isolation and Purification: The combined organic extracts are dried over a suitable drying
agent (e.g., magnesium sulfate) and the solvent is removed under reduced pressure. The
crude product is then purified by sublimation to yield colorless crystals of
tetrakis(dimethoxyboryl)methane.[1]

Quantitative Data

The following table summarizes the key quantitative data for
tetrakis(dimethoxyboryl)methane.

Property Value Reference
Molecular Formula CoH24B40s [1]
Molecular Weight 303.52 g/mol [1]
Appearance Colorless crystals [1]

Melting Point 76-78 °C

Boiling Point Sublimes at 75 °C (0.1 mmHQg)

1H NMR (CDCls) 5 3.62 (s, 24H, -OCH?3) [1]

1B NMR (CDCls) 0 30.6 (s) [1]

) Not explicitly stated in the
Yield
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Logical Workflow for Synthesis

The following diagram illustrates the logical workflow of the synthesis process.

Caption: Logical workflow for the synthesis of tetrakis(dimethoxyboryl)methane.

Conclusion

This technical guide provides a detailed and actionable protocol for the synthesis of
tetrakis(dimethoxyboryl)methane, based on the original work of Castle and Matteson. The
inclusion of quantitative data and a clear workflow diagram aims to support researchers in the
successful preparation of this important synthetic building block. The versatility of
tetrakis(dimethoxyboryl)methane makes it a valuable compound in the toolbox of organic
chemists, with potential applications in the development of novel pharmaceuticals and
functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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